Cas no 112809-51-5 (Letrozole)

Letrozole, also known as Furui, is a white or quasi white powder chemical. Chemical name: 1-[bis (4-cyanophenyl) methyl] - 1,2,4-triazole; 4,4'- (1 h-1,2,4-triazol-1-ylmethylene) - bisbenzonitrile, with molecular formula of c17h11n5 and molecular weight of 285.31, is a new generation aromatase inhibitor. It is a synthetic benzyltriazole derivative. Letrozole reduces the level of estrogen by inhibiting aromatase, thus eliminating the stimulatory effect of estrogen on tumor growth. It is used for endocrine therapy of breast cancer< Br>

Letrozole structure

Product Name:Letrozole

CAS No:112809-51-5

Molecular Formula:C₁₇H₁₁N₅

Molecular Weight:285.3027

MDL:MFCD00866241

CID:62950

PubChem ID:3902

Letrozole Properties

Names and Identifiers

- 4,4'-((1H-1,2,4-Triazol-1-yl)methylene)dibenzonitrile
- 4,4'-(1H-1,2,4-TRIAZOL-1-YLMETHYLENE) BIS-BENZONITRILE
- CGS-20267
- FEMARA
- LETROZOL
- LetrozoleUsp28
- CGS-20267, Femara
- LETRAZOLE
- letrozolex
- Lelrozol
- 1-[BIS(4-CYANOPHENYL)METHYL]-1,2,4-TRIAZOLE
- 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)dibenzonitrile
- 4,4'-(1H-1,2,4-Triazole-1-ylmethylene)bisbenzonitrile
- 4,4'-[(1H-1,2,4-Triazole-1-yl)methylene]dibenzonitrile
- Letrozole
- 4,4'-((1H-1,2,4-Triazol-1-yl)-methylene)dibenzonitrile
- 4,4'-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile
- 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]benzonitrile
- Letrozole (Femara)
- [14C]-Letrozole
- 4,4'-(1H-1,2,4-triazol-1-ylmethylene)bis(benzonitrile)
- CGS20267
- Femera
- Letoval
- UNII-7LKK855W8I
- 4,4′-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile
- Letroz
- Lerozole
- Letrozole99%
- Letrozole Impurity
- CGS 20267
- 4,4'-(1H-1,2,4-triazol-1-ylmethanediyl)dibenzonitrile
- Benzonitrile, 4,4'-(1H-1,2,4-triazol-1-ylmethylene)bis-
- C17H11N5
- 4-[(4-CYANOPHENYL)(1H-1,2,4-TRIAZOL-1-YL)METHYL]BENZONITRILE
- 7LKK855W8I
- 4,4'-(1h-1,2,4-triazol-1-yl
- 4,4'-(1h-1,2,4-triazol-1-ylmethylene)bisben
- Femara (TN) (Novartis)
- LETROZOLE [HSDB]
- HMS2089L22
- LETROZOLE [INN]
- KS-1269
- LETROZOLE [EP MONOGRAPH]
- SPBio_003070
- 112809-51-5
- LETROZOLE [WHO-DD]
- LETROZOLE [MI]
- HMS2233C23
- letrozolum
- BCP0726000213
- MFCD00866241
- 4,4'-(1h-1,2,4-triazol-1-ylmethylene)bis-benzonitrile
- HMS2051E08
- LETROZOLE [USP MONOGRAPH]
- NSC759652
- LETROZOLE (MART.)
- BCP9000848
- AB00514009
- BIDD:PXR0130
- LETROZOLE (USP MONOGRAPH)
- AMY32541
- EX-A965
- LETROZOLE [JAN]
- LETROZOLE [MART.]
- HMS3715M11
- HMS1571M11
- 1-[Bis-(4-cyanophenyl)methyl]-1,2,4-triazole
- 4,4'-(1H-1,2,4-triazol-1-yl-methylene)-bis(benzonitrile)
- Femara, Letrozole
- D00964
- EN300-264820
- LETROZOLE (EP MONOGRAPH)
- NCGC00016973-01
- C08163
- LETROZOLE (USP-RS)
- BL164620
- DTXCID503202
- BCP23354
- Q-201291
- Prestwick1_001025
- FEM-345
- NSC 759652
- 4,2,4-Triazol-1-ylmethylene)dibenzonitrile
- DB01006
- SCHEMBL4331
- LETROZOLE [ORANGE BOOK]
- MLS001424038
- Letrozole- Bio-X
- Letrozole, United States Pharmacopeia (USP) Reference Standard
- CHEMBL1444
- NCGC00257460-01
- 4,4'-(1H-1,2,4triazol-1-ylmethylene)dibenzonitrile
- W-60273
- Tox21_110719
- AB07525
- Pharmakon1600-01502354
- SW197294-4
- AB00514009-08
- NCGC00016973-03
- HMS3651K05
- 4,4'-(1,2,4-Triazol-1-ylmethylene)dibenzonitrile
- Z1741968261
- LETROZOLE [USP-RS]
- CCG-100849
- F2173-0288
- L0248
- AB00514009-07
- LETROZOLE [USAN]
- BPBio1_001331
- NCGC00016973-02
- Prestwick3_001025
- BSPBio_001209
- CHEBI:6413
- SMR000466343
- KISQALI FEMARA CO-PACK COMPONENT LETROZOLE
- s1235
- AC-1193
- NS00000663
- HMS3369E11
- Letrozole, >=98% (HPLC)
- BRD-K88789588-001-03-2
- MLS006010040
- Letrozole, European Pharmacopoeia (EP) Reference Standard
- MLS002584991
- Femara (TN)
- GTPL5209
- 1-Bis(4-cyanophenyl)methyl-1,2,4-triazole
- AKOS005145822
- Q194974
- SR-01000759382-5
- SR-01000759382
- LETROZOLE (EP IMPURITY)
- HMS3393E08
- NSC-719345
- 4-[1-(4-CYANOPHENYL)-1-(1,2,4-TRIAZOL-1-YL)METHYL]BENZONITRILE
- Prestwick2_001025
- Letrozole (JAN/USP/INN)
- Letrozole [USAN:USP:INN:BAN]
- AB00514009_10
- 4,4 -(1H-1,2,4-triazol-1-ylmethanediyl)dibenzonitrile
- CAS-112809-51-5
- LETROZOLE COMPONENT OF KISQALI FEMARA CO-PACK
- HSDB 7461
- AB00514009_11
- Letrozole Tablets
- LETROZOLE [EP IMPURITY]
- NC00099
- AB00514009-09
- DTXSID4023202
- CS-1776
- NSC-759652
- Letrozole (USAN:USP:INN:BAN)
- HY-14248
- A25380
- SR-01000759382-4
- Tox21_303572
- NSC719345
- BDBM13061
- CCRIS 8822
- Prestwick0_001025
- MLS000759455
- HMS2098M11
- NCGC00016973-06
- BIDD:GT0015
- AB00514009-05
- L02BG04
- Letrozole, Pharmaceutical Secondary Standard; Certified Reference Material
- 1-[bis(4-cyanophenyl)methyl]-1,2,4-triazole
- STL451047
- 4,4'-(1h-1,2,4-triazol-1-ylmethylene) bis-benzonitrile
- Letrozol
- Femara
- Letrozole?
- letrozole
- 4,4'-((1h-1,2,4-triazol-1-yl)methylene)dibenzonitrile
- 4,4'-(1h-1,2,4-triazol-1-ylmethylene)bisbenzonitrile
- BRD-K88789588-001-14-9
- +Expand
- MDL： MFCD00866241
- InChIKey： HPJKCIUCZWXJDR-UHFFFAOYSA-N
- Inchi： 1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H
- SMILES： N1(C([H])=NC([H])=N1)C([H])(C1C([H])=C([H])C(C#N)=C([H])C=1[H])C1C([H])=C([H])C(C#N)=C([H])C=1[H]

Computed Properties

Exact Mass: 285.101445g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 285.101445g/mol
Monoisotopic Mass: 285.101445g/mol
Topological Polar Surface Area: 78.3Å²
Heavy Atom Count: 22
Complexity: 420
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Odor: Practically odorless
LogP: 2.65916
PSA: 78.29000
Merck: 14,5450
Boiling Point: 374.4°C at 760 mmHg
Melting Point: 181-183 ºC
Flash Point: 180.3 °C
Solubility: DMSO: >50mg/mL
Color/Form: White to Yellow Solid
Solubility: Insoluble
Density: 1.21

Letrozole Security Information

RTECS：DI4957000
WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi C
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning

Letrozole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Letrozole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0079BX-1g	4,4'-((1H-1,2,4-Triazol-1-yl)methylene)dibenzonitrile	112809-51-5	98%(HPLC)	1g	$105.00
A2B Chem LLC	AD37885-10mg	4,4'-((1H-1,2,4-triazol-1-yl)methylene)dibenzonitrile	112809-51-5	≥98%	10mg	$40.00	2024-04-20
AstaTech	40200-1/G	LETRAZOLE	112809-51-5	95%	1g	$135	2023-09-17
Axon Medchem	3257-50 mg	Letrozole	112809-51-5	99%	50mg	€60.00	2023-07-10
Biosynth	Q-201291-50 g	Letrozole	112809-51-5		50g	$212.00
DC Chemicals	DCAPI1414-100 mg	Letrozole	112809-51-5	>99%	100mg	$150.0	2022-02-28
Enamine	EN300-264820-0.05g	4-[(4-cyanophenyl)(1H-1,2,4-triazol-1-yl)methyl]benzonitrile	112809-51-5	95%	0.05g	$19.0	2023-09-14
Fluorochem	036495-1g	1-[Bis(4-cyanophenyl)methyl]-1,2,4-triazole	112809-51-5	97%	1g	￡16.00	2022-03-01
Key Organics Ltd	KS-1269-1MG	Femara, Letrozole	112809-51-5	>97%	1mg	£36.00	2023-07-11
Life Chemicals	F2173-0288-0.25g	4-[(4-cyanophenyl)(1H-1,2,4-triazol-1-yl)methyl]benzonitrile	112809-51-5	95%	0.25g	$32.0	2023-09-06